(S)-2-((tert-Butoxycarbonyl)amino)-2-(p-tolyl)acetic acid
Overview
Description
“(S)-2-((tert-Butoxycarbonyl)amino)-2-(p-tolyl)acetic acid” is a chemical compound. Its exact properties and applications are not available in the sources I have access to .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, chiral sulfinamides are known to be used in the stereoselective synthesis of amines and their derivatives .Molecular Structure Analysis
The molecular structure of “this compound” is not available in the sources I have access to .Chemical Reactions Analysis
Specific chemical reactions involving “this compound” are not available in the sources I have access to .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not available in the sources I have access to .Scientific Research Applications
Synthesis of Specific Amino Acid Derivatives
(S)-2-((tert-Butoxycarbonyl)amino)-2-(p-tolyl)acetic acid plays a role in the synthesis of specific amino acid derivatives. For instance, the tert-butoxycarbonyl group has been used to synthesize N2-tert-Butoxycarbonyl-N5-[N-(9-fluorenylmethyloxycarbonyl)-2-aminoethyl]-(S)-2,5-diaminopentanoic acid, indicating its utility in creating complex amino acid structures (Maity & Strömberg, 2014).
Quantitative Analysis in Amino Acid and Peptide Derivatives
The tert-butoxycarbonyl group is vital for quantitative analysis in amino acid and peptide research. A method described by Ehrlich-Rogozinski (1974) involves cleaving this group from N-blocked amino acids and peptides for accurate determination, highlighting its analytical importance in the field (Ehrlich-Rogozinski, 1974).
Synthesis of Polymer and Peptide Derivatives
The compound is also involved in synthesizing polymers and peptides. For example, synthesis and properties of amino acid-based polyacetylenes involve the use of N-(tert-butoxycarbonyl)-l-alanine derivatives, demonstrating the compound's application in polymer chemistry (Gao, Sanda, & Masuda, 2003).
Enhancement of Synthesis Processes
The tert-butoxycarbonyl group is essential for enhancing synthesis processes. Heydari et al. (2007) describe its use in the efficient N-tert-butoxycarbonylation of amines, which is critical for various chemical syntheses, especially in pharmaceutical research (Heydari, Shiroodi, Hamadi, Esfandyari, & Pourayoubi, 2007).
Application in Solid-Phase Peptide Synthesis
This compound is also utilized in solid-phase peptide synthesis. Gaehde and Matsueda (2009) found that N-tert-butoxycarbonyl-aminomethyl( alpha-phenyl)phenoxyacetic acid, derived from this compound, is suitable as a handle in solid-phase synthesis of peptide alpha-carboxamides, indicating its relevance in advanced peptide manufacturing (Gaehde & Matsueda, 2009).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2S)-2-(4-methylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c1-9-5-7-10(8-6-9)11(12(16)17)15-13(18)19-14(2,3)4/h5-8,11H,1-4H3,(H,15,18)(H,16,17)/t11-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNDBWQDZODFRCK-NSHDSACASA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C(=O)O)NC(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)[C@@H](C(=O)O)NC(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401151313 |
Source
|
| Record name | (αS)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-methylbenzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401151313 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1228550-24-0 |
Source
|
| Record name | (αS)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-methylbenzeneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1228550-24-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (αS)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-methylbenzeneacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401151313 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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